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Compound of Interest

Compound Name: Carvacryl acetate

Cat. No.: B1197915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carvacryl acetate is a monoterpenoid ester derived from carvacrol, a primary active

constituent of oregano and thyme essential oils. The acetylation of carvacrol to produce

carvacryl acetate is a strategy employed to potentially reduce toxicity and enhance its

pharmacological effects.[1] Carvacryl acetate has garnered interest for its diverse biological

activities, including antioxidant, anti-inflammatory, and potential anticancer properties, making it

a compound of interest for in vitro investigation.[2][3][4] These application notes provide a

comprehensive overview of the use of carvacryl acetate in cell culture studies, including its

known biological effects, relevant signaling pathways, and detailed protocols for key

experiments.

Physicochemical Properties and Preparation for In
Vitro Use

Appearance: Liquid

Molecular Formula: C₁₂H₁₆O₂

CAS Number: 6380-28-5[5]

Preparation of Stock Solutions:
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Due to its lipophilic nature, carvacryl acetate is poorly soluble in aqueous media.[6] For cell

culture experiments, it is recommended to prepare a high-concentration stock solution in an

organic solvent and then dilute it to the final working concentration in the cell culture medium.

Solvent Selection: Dimethyl sulfoxide (DMSO) is a common choice for dissolving carvacryl
acetate for in vitro studies.

Stock Solution Preparation (e.g., 100 mM):

Accurately weigh the required amount of carvacryl acetate.

Dissolve it in an appropriate volume of sterile DMSO to achieve a 100 mM concentration.

Mix thoroughly by vortexing until the solution is clear.

Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

Working Solution Preparation:

Thaw an aliquot of the stock solution.

Dilute the stock solution in complete cell culture medium to the desired final concentration

immediately before use.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the

same final concentration of DMSO) should always be included in experiments.

An alternative method for preparing carvacryl acetate for administration involves suspending it

in a solution of 0.05% Tween 80 in 0.9% saline.[3] This method may also be adapted for in vitro

use, particularly when solvent effects are a concern.

Biological Activities and Quantitative Data
Carvacryl acetate has demonstrated several key biological activities in in vitro and in vivo

models. The following tables summarize the available quantitative data.

Cytotoxic Activity
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Carvacryl acetate has been shown to exhibit cytotoxic effects against various cancer cell lines.

Cell Line Cell Type
Incubation
Time

IC50 (µM) Reference

U-87
Glioblastoma

(Brain)
72 hours 9 [2][7]

K562

Chronic

Myelogenous

Leukemia

72 hours 0.97 [2][7]

Lucena
Drug-Resistant

Leukemia
72 hours 81 [2][7]

Hep.G2
Hepatocellular

Carcinoma
72 hours >100 [2][7]

Antioxidant Activity
The antioxidant capacity of carvacryl acetate has been quantified using various cell-free

assays.[3]

Assay EC50 (µg/mL) Reference

DPPH• Radical Scavenging 6.1 ± 0.53 [3]

ABTS•+ Radical Scavenging 5.24 ± 0.38 [3]

Reduction Potential (FRAP) 3.65 [3]

Inhibition of Oxidative

Hemolysis
2.58 ± 0.07 [3]

Signaling Pathways Modulated by Carvacryl Acetate
Nrf2 Signaling Pathway
Carvacryl acetate has been shown to provide neuroprotection against oxidative stress by

activating the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[8][9] In
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response to oxidative stress, Nrf2 translocates to the nucleus and binds to the Antioxidant

Response Element (ARE), leading to the transcription of a battery of antioxidant and

cytoprotective genes.
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Carvacryl acetate-mediated activation of the Nrf2 pathway.

Hypothesized Signaling Pathways (based on Carvacrol
data)
While direct evidence for carvacryl acetate is still emerging, extensive research on its

precursor, carvacrol, provides strong indications of other potential mechanisms of action. It is

plausible that carvacryl acetate modulates similar pathways.

Anti-inflammatory Effects via NF-κB Inhibition: Carvacrol has been shown to inhibit the NF-κB

pathway, a key regulator of inflammation.[10][11] It is hypothesized that carvacrol, and likely

carvacryl acetate, prevents the degradation of IκBα, thereby sequestering the NF-κB p65

subunit in the cytoplasm and preventing the transcription of pro-inflammatory genes.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1197915?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

